Cas no 299951-78-3 (OTAVA-BB BB0103580251)

OTAVA-BB BB0103580251 structure
OTAVA-BB BB0103580251 structure
Product Name:OTAVA-BB BB0103580251
CAS No:299951-78-3
MF:C16H9F3O4
MW:322.235475301743
CID:915865
PubChem ID:5399647
Update Time:2025-04-19

OTAVA-BB BB0103580251 Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 7-hydroxy-3-(2-phenyl-4-thiazolyl)-
    • 7-hydroxy-3-(2-phenyl-thiazol-4-yl)-chromen-4-one
    • 7-hydroxy-3-(4-hydroxy-phenyl)-2-trifluoromethyl-chromen-4-one
    • AC1NTB4T
    • CTK1F2161
    • Oprea1_293069
    • STOCK1S-29629
    • SCHEMBL2182106
    • OTAVA-BB BB0103580251
    • 7-hydroxy-3-(4-hydroxyphenyl)-2-(trifluoromethyl)chromen-4-one
    • AKOS000272714
    • SR-01000417092
    • 7-hydroxy-3-(4-hydroxyphenyl)-2-(trifluoromethyl)-4h-chromen-4-one
    • SR-01000417092-1
    • 299951-78-3
    • Inchi: 1S/C16H9F3O4/c17-16(18,19)15-13(8-1-3-9(20)4-2-8)14(22)11-6-5-10(21)7-12(11)23-15/h1-7,20-21H
    • InChI Key: FDOCSPJSORMSTH-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C2C=CC(=CC=2)O)C(C2C=CC(=CC=2O1)O)=O)(F)F

Computed Properties

  • Exact Mass: 322.04529325g/mol
  • Monoisotopic Mass: 322.04529325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 66.8Ų
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